2-Amino-1-(1-methyl-1H-pyrrol-2-YL)ethanone hydrochloride
Overview
Description
2-Amino-1-(1-methyl-1H-pyrrol-2-YL)ethanone hydrochloride, also known as ACPD hydrochloride, is a chemical compound that is widely used in scientific research. It is a derivative of pyrrolidine, a five-membered heterocyclic compound that is commonly found in many natural and synthetic compounds. ACPD hydrochloride is a potent agonist of metabotropic glutamate receptors (mGluRs) and has been extensively studied for its biochemical and physiological effects.
Mechanism Of Action
The mechanism of action of 2-Amino-1-(1-methyl-1H-pyrrol-2-YL)ethanone hydrochloride hydrochloride is based on its ability to activate mGluRs. These receptors are G protein-coupled receptors that are coupled to intracellular signaling pathways. Activation of mGluRs by 2-Amino-1-(1-methyl-1H-pyrrol-2-YL)ethanone hydrochloride hydrochloride leads to the activation of intracellular signaling pathways, including the phospholipase C (PLC) pathway, the adenylyl cyclase (AC) pathway, and the mitogen-activated protein kinase (MAPK) pathway. These pathways are involved in many physiological processes, including synaptic transmission, learning, and memory.
Biochemical and Physiological Effects:
2-Amino-1-(1-methyl-1H-pyrrol-2-YL)ethanone hydrochloride hydrochloride has been shown to have several biochemical and physiological effects. It has been shown to modulate synaptic transmission by regulating the release of neurotransmitters such as glutamate and GABA. 2-Amino-1-(1-methyl-1H-pyrrol-2-YL)ethanone hydrochloride hydrochloride has also been shown to modulate neuronal excitability by regulating the activity of ion channels. In addition, 2-Amino-1-(1-methyl-1H-pyrrol-2-YL)ethanone hydrochloride hydrochloride has been shown to modulate gene expression by regulating the activity of transcription factors.
Advantages And Limitations For Lab Experiments
One of the advantages of using 2-Amino-1-(1-methyl-1H-pyrrol-2-YL)ethanone hydrochloride hydrochloride in lab experiments is its potency and selectivity for mGluRs. This compound has been shown to activate mGluRs in a dose-dependent manner and has been used to study the function of these receptors in several neurological disorders. However, one of the limitations of using 2-Amino-1-(1-methyl-1H-pyrrol-2-YL)ethanone hydrochloride hydrochloride in lab experiments is its potential toxicity. This compound has been shown to be toxic to some cell types at high concentrations, and caution should be taken when using this compound in cell culture experiments.
Future Directions
There are several future directions for research on 2-Amino-1-(1-methyl-1H-pyrrol-2-YL)ethanone hydrochloride hydrochloride. One area of research is the development of new compounds that are more potent and selective for mGluRs. Another area of research is the study of the role of mGluRs in other physiological processes, such as inflammation and immune response. Finally, the development of new therapeutic agents that target mGluRs is an area of research that has the potential to lead to new treatments for neurological disorders.
Scientific Research Applications
2-Amino-1-(1-methyl-1H-pyrrol-2-YL)ethanone hydrochloride hydrochloride is widely used in scientific research as a tool to study the function of mGluRs. These receptors are involved in many physiological processes, including synaptic transmission, learning, and memory. 2-Amino-1-(1-methyl-1H-pyrrol-2-YL)ethanone hydrochloride hydrochloride has been shown to activate mGluRs and modulate their activity in a dose-dependent manner. This compound has been used to study the role of mGluRs in several neurological disorders, including epilepsy, Parkinson's disease, and Alzheimer's disease.
properties
IUPAC Name |
2-amino-1-(1-methylpyrrol-2-yl)ethanone;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O.ClH/c1-9-4-2-3-6(9)7(10)5-8;/h2-4H,5,8H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJBMBDVTTCJINR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(=O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90697640 |
Source
|
| Record name | 2-Amino-1-(1-methyl-1H-pyrrol-2-yl)ethan-1-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90697640 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(1-methyl-1H-pyrrol-2-YL)ethanone hydrochloride | |
CAS RN |
668972-71-2 |
Source
|
| Record name | 2-Amino-1-(1-methyl-1H-pyrrol-2-yl)ethan-1-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90697640 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
